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Compound of Interest

3-(Bromomethyl)-1,2-
Compound Name: )
benzisoxazole

Cat. No.: B015218

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-(Bromomethyl)-1,2-
benzisoxazole, a key intermediate in the synthesis of pharmacologically active compounds.
The document covers its chemical properties, synthesis protocols, and commercial suppliers,
tailored for professionals in research and drug development.

Core Compound Identification

3-(Bromomethyl)-1,2-benzisoxazole is an aromatic heterocyclic compound containing a
benzisoxazole ring system. Its utility primarily lies in its function as a versatile building block for
the synthesis of more complex molecules, particularly in the pharmaceutical industry.

Identifier Value Source(s)
CAS Number 37924-85-9 [L11213[4115]16]
Molecular Formula CsHeBrNO [1112][41[5]16]
Molecular Weight 212.04 g/mol [1][2][4]

3-Bromomethylbenzisoxazole,
BMBI, 3-

Common Synonyms ) [1][2][5]
(bromomethyl)benzo[d]isoxazo

le
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Physicochemical Properties

A summary of the key physicochemical data for 3-(Bromomethyl)-1,2-benzisoxazole is
presented below. This data is essential for its handling, storage, and application in synthetic
chemistry.

Property Value Source(s)

Brown or light yellow
Appearance , _ [4][7]
crystalline solid

Melting Point 60-66 °C [8]
Sealed in a dry place at room

Storage [2]
temperature

Synthesis and Experimental Protocols

3-(Bromomethyl)-1,2-benzisoxazole can be synthesized via several routes. The protocols
below detail two common laboratory-scale methods.

Method 1: Decarboxylation of a-bromo-1,2-benzisoxazole-3-acetic acid
This method involves the thermal decarboxylation of an acetic acid precursor.

» Experimental Protocol:

[¢]

Suspend a-bromo-1,2-benzisoxazole-3-acetic acid (58.0 g, 0.23 mol) in toluene (350 mL).

[8]

[¢]

Stir the mixture at reflux for 18 hours.[8]

o

Evaporate the solvent under reduced pressure.[8]

o

Dissolve the resulting residue in methylene chloride (250 mL).[8]

[¢]

Wash the organic solution with saturated aqueous sodium bicarbonate (2 x 50 mL)
followed by water (50 mL).[8]
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o Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent
to yield the crude product.[8]

o Purify the product by recrystallization from an ether-hexane mixture to afford pure 3-
(Bromomethyl)-1,2-benzisoxazole.[3]

Method 2: Decarboxylation of 2-(benzo[d]isoxazol-3-yl)-2-bromoacetic acid

This is an alternative decarboxylation method performed at a higher temperature without a
solvent.

o Experimental Protocol:

[¢]

Place 2-(benzo[d]isoxazol-3-yl)-2-bromoacetic acid in a suitable reaction vessel.[4][7]

[¢]

Slowly heat the acid to 130 °C while stirring. A significant evolution of gas will be observed.

[417]

Maintain the temperature at 130 °C and continue stirring for 30 minutes.[4][7]

[¢]

After the reaction is complete, cool the mixture to room temperature.[4][7]

[e]

o

The resulting brown crystalline product is then purified by column chromatography using
hexane as the eluent to yield 3-(bromomethyl)benzo[d]isoxazole.[4][7]

Applications in Drug Development

3-(Bromomethyl)-1,2-benzisoxazole is a crucial intermediate in the synthesis of various
pharmaceutical agents. The benzisoxazole scaffold is recognized as a "privileged structure" in
medicinal chemistry due to its presence in numerous biologically active compounds, including
antipsychotics (e.g., risperidone), anticonvulsants, and anti-inflammatory agents.[9][10]

A significant application is the synthesis of 3-(sulfamoylmethyl)-1,2-benzisoxazole derivatives,
which have demonstrated notable anticonvulsant activity in preclinical studies.[9][10][11] The
synthetic pathway involves converting the bromomethyl group into a sulfamoylmethyl group.

Below is a diagram illustrating the synthetic pathway from 3-(Bromomethyl)-1,2-
benzisoxazole to pharmacologically active sulfonamide derivatives.
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Caption: Synthetic workflow for anticonvulsant agents.

Commercial Suppliers
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3-(Bromomethyl)-1,2-benzisoxazole is available from a variety of chemical suppliers catering
to research and bulk manufacturing needs. A selection of global suppliers is listed below.

Supplier Country Source(s)
Santa Cruz Biotechnology, Inc.  USA [1][12]
Sunway Pharm Ltd China [2]
Suzhou Aobai Pharmaceutical China [3]
ChemicalBook Global [4]

3B Pharmachem International

Co., Ltd. China 4
Bide Pharmatech Ltd. China [4]
BOC Sciences USA [12]
Leap Chem Co., Ltd. China [12]
Capot Chemical Co., Ltd. China [12]
Ambeed, Inc. USA [12]
DL Intrachem India [6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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